Cas no 2413876-35-2 (tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate
• CAS No: 2413876-35-2
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5675001
• PubChem ID: 165768456
• Update Time: 2025-05-20

tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate
• EN300-26665393
• 2413876-35-2

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16(9-10-4-5-10)12-7-6-11(17)8-15-12/h6-8,10,17H,4-5,9H2,1-3H3
• InChI Key： KTPKYXGUTPCQEA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1C=CC(=CN=1)O)CC1CC1)=O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate (CAS No. 2413876-35-2)

The compound tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate (CAS No. 2413876-35-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylmethyl group and the 5-hydroxypyridin-2-yl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

One of the key reasons for the growing interest in tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate is its role in the development of novel therapeutics. Recent studies have explored its utility as a building block for kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. The presence of the hydroxypyridine group enhances its binding affinity to target proteins, making it a promising candidate for further optimization.

In addition to its pharmaceutical applications, this compound is also being investigated for its potential in agrochemical formulations. The cyclopropylmethyl moiety contributes to its stability and bioavailability, which are essential for effective crop protection agents. As the demand for sustainable agriculture grows, compounds like tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate are becoming increasingly relevant.

The synthesis of tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate involves multi-step organic reactions, including carbamate formation and functional group transformations. Researchers are continually refining these processes to improve yield and purity, addressing challenges such as regioselectivity and stereochemistry. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to enhance efficiency.

From a regulatory perspective, CAS No. 2413876-35-2 is not classified as a hazardous substance, making it safer to handle in laboratory settings. However, proper safety protocols must still be followed to ensure safe usage. Its non-toxic profile aligns with the increasing focus on green chemistry and sustainable practices in the chemical industry.

The versatility of tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate extends to its compatibility with various analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize its purity and structural integrity. These methods are crucial for quality control in both research and industrial applications.

As the scientific community continues to explore the potential of tert-butyl N-(cyclopropylmethyl)-N-(5-hydroxypyridin-2-yl)carbamate, its relevance in cutting-edge research is undeniable. Whether in drug development or agrochemical innovation, this compound exemplifies the intersection of chemistry and biology, offering solutions to some of today's most pressing challenges.